Cas no 15513-16-3 (N-cyclohexylpyridin-2-amine)

• Product name: N-cyclohexylpyridin-2-amine
• CAS No: 15513-16-3
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 177955
• PubChem ID: 84957

N-cyclohexylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine,N-cyclohexyl-
• Cyclohexyl-pyridin-2-yl-amine
• N-cyclohexylpyridin-2-amine
• 2-(cyclohexylamino)pyridine
• 2-(N-cyclohexyl)aminopyridine
• AC1L38IX
• AC1Q1HH1
• AC1Q1HH2
• AC1Q4X4K
• cyclohexyl(N-2-pyridyl)amine
• Maybridge4_000670
• N-(2-pyridyl)cyclohexylamine
• N-(2-pyridyl)-cyclohexylamine
• N-2-pyridyl(cyclohexyl)amine
• N-cyclohexyl-2-aminopyridine
• NSC158621
• SureCN1579641
• CS-0218875
• DTXSID50165815
• cyclohexyl-2-pyridylamine
• CCG-54948
• UUMQKWWKCDCMJS-UHFFFAOYSA-N
• Oprea1_762632
• Z31198083
• NSC 158621
• NSC-158621
• 15513-16-3
• cyclohexyl-2-pyridinylamine
• F0273-0039
• BRD-K32406882-001-01-7
• NS00025038
• AKOS000115530
• EN300-02351
• 2-Pyridinamine, N-cyclohexyl-
• IDI1_031252
• Oprea1_724039
• 2-CYCLOHEXYLAMINOPYRIDINE
• SR-01000644005-1
• SCHEMBL1579641
• HMS1522O10
• EINECS 239-541-4
• G20836
• DS-017660
• STL352708
• HS-5975
• N-cyclohexyl-2-Pyridinamine

• Inchi： InChI=1S/C11H16N2/c1-2-6-10(7-3-1)13-11-8-4-5-9-12-11/h4-5,8-10H,1-3,6-7H2,(H,12,13)
• InChI Key： UUMQKWWKCDCMJS-UHFFFAOYSA-N
• SMILES： C1(NC2C=CC=CN=2)CCCCC1

Computed Properties

• Exact Mass: 176.13148
• Monoisotopic Mass: 176.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9A^2
• XLogP3: 3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 123-125 °CEnamineEN300-02351
• Boiling Point: 307.0±15.0 °C at 760 mmHg
• Flash Point: 139.5±20.4 °C
• PSA: 24.92
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-cyclohexylpyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-cyclohexylpyridin-2-amine

Comprehensive Overview of 2-Pyridinamine, N-cyclohexyl- (CAS No. 15513-16-3): Properties, Applications, and Market Insights

2-Pyridinamine, N-cyclohexyl- (CAS No. 15513-16-3) is a specialized heterocyclic amine compound that has garnered significant attention in pharmaceutical and agrochemical research. This N-cyclohexyl substituted pyridine derivative features a unique molecular structure combining a pyridine ring with a cyclohexylamine moiety, making it valuable for drug intermediate synthesis and catalysis applications. Recent studies highlight its growing importance in developing kinase inhibitors and antimicrobial agents, aligning with current industry demands for novel bioactive compounds.

The compound's physicochemical properties contribute to its versatility. With a molecular formula of C11H16N2 and molecular weight of 176.26 g/mol, N-cyclohexyl-2-pyridinamine demonstrates moderate solubility in organic solvents while being practically insoluble in water. These characteristics make it particularly suitable for organic synthesis reactions where controlled reactivity is required. Researchers are increasingly exploring its potential in asymmetric synthesis and ligand development, especially for transition metal catalysis systems that are currently trending in green chemistry applications.

In pharmaceutical applications, 2-Pyridinamine, N-cyclohexyl- serves as a key building block for small molecule therapeutics. Its structural features allow for diverse modifications, making it valuable in medicinal chemistry optimization programs. Recent patent literature reveals its incorporation in compounds targeting neurodegenerative diseases and metabolic disorders, addressing two of today's most pressing healthcare challenges. The compound's ability to enhance blood-brain barrier penetration in drug candidates has become particularly relevant in CNS drug development.

The agrochemical sector utilizes N-cyclohexyl-2-aminopyridine (alternative naming convention) in developing novel crop protection agents. Its molecular framework contributes to the creation of systemic pesticides with improved environmental profiles, responding to growing demands for sustainable agriculture solutions. Manufacturers are focusing on derivatives that maintain efficacy while reducing ecological impact, a trend driven by tightening global regulations on agrochemical residues.

Market analysis indicates steady growth for 2-Pyridinamine, N-cyclohexyl- with increasing demand from contract research organizations and specialty chemical manufacturers. The compound's price stability and reliable supply chain have made it attractive for long-term research projects. Current production methods emphasize atom-efficient synthesis routes, reflecting the chemical industry's shift toward green chemistry principles. Quality specifications typically require ≥98% purity, with HPLC being the standard analytical method for verification.

From a regulatory perspective, 15513-16-3 is not classified as hazardous under major chemical inventories, facilitating its global trade and handling. However, proper laboratory safety protocols should always be followed when working with this compound. Storage recommendations generally suggest keeping the material in cool, dry conditions under inert atmosphere to maintain stability over extended periods.

Recent scientific literature highlights innovative applications of N-cyclohexylpyridin-2-amine in material science, particularly in developing organic electronic materials and coordination polymers. Its ability to form stable complexes with various metals has opened new possibilities in molecular electronics and sensor technology. These emerging applications align well with current investments in advanced functional materials across multiple industries.

For researchers considering 2-Pyridinamine, N-cyclohexyl- for their projects, several commercial suppliers offer the compound in quantities ranging from grams to kilograms. Technical support typically includes NMR spectra and mass spectrometry data for verification. Custom synthesis services are also available for those requiring specific isotopic labeling or structural modifications, catering to the growing need for tracer compounds in mechanistic studies.

The future outlook for 15513-16-3 appears promising, with anticipated growth in both traditional and novel applications. Ongoing research into its biological activity profile may uncover additional therapeutic uses, while its versatile chemical reactivity ensures continued relevance in synthetic chemistry. As the chemical industry evolves toward more specialized intermediates, compounds like N-cyclohexyl-2-pyridinamine will likely maintain their importance in both academic and industrial settings.